Cas no 1249131-58-5 (2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine)

• Product Name: 2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine
• CAS No: 1249131-58-5
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 6377928
• PubChem ID: 61625348
• Update Time: 2025-05-20

2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine
• 2-Thiopheneethanamine, β-ethoxy-5-methyl-
• CS-0285779
• EN300-1293986
• AKOS010889482
• 1249131-58-5

• Inchi： 1S/C9H15NOS/c1-3-11-8(6-10)9-5-4-7(2)12-9/h4-5,8H,3,6,10H2,1-2H3
• InChI Key： JYHZBEYXTLPPQQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(CN)OCC

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 273.9±35.0 °C(Predicted)
• pka: 7.77±0.10(Predicted)

Additional information on 2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine

Introduction to 2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine (CAS No. 1249131-58-5)

2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1249131-58-5, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a unique structural framework comprising an ethoxy-substituted ethane backbone and a thiophene ring with a methyl group, has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of both electron-donating and electron-withdrawing groups in its structure makes it a versatile intermediate for the development of novel bioactive molecules.

The structural motif of 2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine incorporates elements that are frequently explored in the design of pharmacophores. The thiophene ring, a heterocyclic aromatic compound, is well-documented for its role in various bioactive natural products and synthetic drugs. Its sulfur-containing core contributes to significant interactions with biological targets, making it a valuable component in drug discovery. The ethoxy group, on the other hand, introduces polarity and hydrogen bonding capabilities, which can enhance solubility and binding affinity in biological systems.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Research has highlighted their potential in developing antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The specific substitution pattern of 2-(5-methylthiophen-2-yl)ethan-1-amine positions it as a promising candidate for further derivatization and investigation. The methyl group on the thiophene ring not only influences electronic properties but also impacts stereoelectronic effects, which are critical for molecular recognition processes.

The ethylamino functionality at the other end of the molecule provides a nitrogen-rich site for further chemical modifications. This nitrogen atom can serve as a point for hydrogen bonding or participate in coordination interactions with metal ions, which are common strategies in medicinal chemistry to improve drug-target binding. Additionally, the ethoxy group can be further functionalized through various reactions such as nucleophilic substitution or elimination reactions, allowing for the creation of diverse derivatives with tailored properties.

From a synthetic perspective, 2-ethoxy-2-(5-methylthiophen-2-yl)ethan-1-amine (CAS No. 1249131-58-5) represents an interesting scaffold for exploring new synthetic pathways. The combination of an amine and an ether linkage offers multiple reaction sites that can be exploited to build more complex structures. Advances in catalytic methods have enabled more efficient and selective transformations of such compounds, facilitating their integration into larger molecular frameworks.

Recent studies have demonstrated the utility of thiophene-based compounds in material science applications beyond pharmaceuticals. For instance, their conjugated systems make them suitable candidates for organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The electronic properties of these molecules can be fine-tuned by modifying substituents like the methyl group on the thiophene ring or introducing additional functional groups.

In conclusion, 2-(5-methylthiophen)-2'-ethoxyethylamine (CAS No. 1249131-58-5) is a multifaceted compound with significant potential in both pharmaceutical and material science domains. Its unique structural features offer opportunities for designing novel bioactive molecules with enhanced therapeutic profiles. As research continues to uncover new applications for thiophene derivatives, compounds like this are likely to play an increasingly important role in drug discovery and advanced materials development.